Cas no 1598160-87-2 ((5-methyl-1,2,4-oxadiazol-3-yl)methanesulfonyl chloride)

• Product Name: (5-methyl-1,2,4-oxadiazol-3-yl)methanesulfonyl chloride
• CAS No: 1598160-87-2
• MF: C₄H₅ClN₂O₃S
• MW: 196.612098455429
• CID: 4607538
• PubChem ID: 121599733
• Update Time: 2025-06-15

(5-methyl-1,2,4-oxadiazol-3-yl)methanesulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• (5-methyl-1,2,4-oxadiazol-3-yl)methanesulfonyl chloride
• 598160-87-2

• Inchi： 1S/C4H5ClN2O3S/c1-3-6-4(7-10-3)2-11(5,8)9/h2H2,1H3
• InChI Key： BQWYGAJINNRPPQ-UHFFFAOYSA-N
• SMILES： O1C(C)=NC(CS(Cl)(=O)=O)=N1

Additional information on (5-methyl-1,2,4-oxadiazol-3-yl)methanesulfonyl chloride

Comprehensive Overview of (5-methyl-1,2,4-oxadiazol-3-yl)methanesulfonyl chloride (CAS No. 1598160-87-2)

The compound (5-methyl-1,2,4-oxadiazol-3-yl)methanesulfonyl chloride (CAS No. 1598160-87-2) is a specialized sulfonyl chloride derivative with a 1,2,4-oxadiazole backbone. This unique structure makes it a valuable intermediate in organic synthesis, particularly in the development of pharmaceuticals, agrochemicals, and advanced materials. Its reactive sulfonyl chloride group enables it to participate in a wide range of chemical transformations, including amide bond formation and nucleophilic substitutions.

In recent years, the demand for heterocyclic compounds like (5-methyl-1,2,4-oxadiazol-3-yl)methanesulfonyl chloride has surged due to their applications in drug discovery and material science. Researchers are particularly interested in its potential as a building block for bioactive molecules, given the oxadiazole ring's role in enhancing metabolic stability and binding affinity. This aligns with the growing trend of fragment-based drug design, where small molecular fragments are used to construct larger, more complex structures.

The synthesis of 1598160-87-2 typically involves the chlorosulfonation of the corresponding 5-methyl-1,2,4-oxadiazole precursor. This process requires precise control of reaction conditions to ensure high yield and purity, which are critical for its use in high-value applications. Analytical techniques such as HPLC, NMR, and mass spectrometry are commonly employed to characterize the compound and confirm its structural integrity.

From an industrial perspective, (5-methyl-1,2,4-oxadiazol-3-yl)methanesulfonyl chloride is gaining attention for its role in the development of next-generation therapeutics. For instance, its incorporation into small-molecule inhibitors targeting enzyme pathways has shown promise in oncology and inflammatory diseases. This aligns with the broader industry focus on precision medicine and targeted therapies, which rely heavily on specialty chemicals like this compound.

Environmental and sustainability considerations are also shaping the use of 1598160-87-2. Manufacturers are increasingly adopting green chemistry principles to minimize waste and reduce the environmental footprint of its production. This includes optimizing catalytic processes and exploring biodegradable alternatives for certain reaction steps. Such efforts resonate with the global push toward sustainable chemical manufacturing.

In summary, (5-methyl-1,2,4-oxadiazol-3-yl)methanesulfonyl chloride (CAS No. 1598160-87-2) is a versatile and high-potential compound with applications spanning pharmaceuticals, agrochemicals, and materials science. Its unique chemical properties and reactivity make it a valuable asset in modern synthetic chemistry, while ongoing research continues to uncover new opportunities for its use in cutting-edge technologies.